4-(3-Methyl-5-prop-1-enyl-2,3-dihydro-1-benzofuran-2-yl)phenol

Specification

• Molecular Formula: C18H18O2
• Molecular Weight: 266.3 g/mol
• IUPAC Name: 4-(3-methyl-5-prop-1-enyl-2,3-dihydro-1-benzofuran-2-yl)phenol
• Standard InChI: InChI=1S/C18H18O2/c1-3-4-13-5-10-17-16(11-13)12(2)18(20-17)14-6-8-15(19)9-7-14/h3-12,18-19H,1-2H3
• Standard InChI Key: GXJSAHXNLJFDPO-UHFFFAOYSA-N
• Canonical SMILES: CC=CC1=CC2=C(C=C1)OC(C2C)C3=CC=C(C=C3)O

Introduction

4-(3-Methyl-5-prop-1-enyl-2,3-dihydro-1-benzofuran-2-yl)phenol is a complex organic compound that has been identified in natural sources, such as Krameria lappacea. This compound belongs to the class of benzofurans, which are known for their diverse biological activities and structural complexity. The presence of a phenolic group and a benzofuran moiety contributes to its unique chemical properties.

Safety and Handling

The safety data sheet for 4-(3-Methyl-5-prop-1-enyl-2,3-dihydro-1-benzofuran-2-yl)phenol indicates that it poses risks of skin and eye irritation, as well as respiratory system toxicity upon single exposure. It is classified with hazard statements H315, H319, and H335, requiring appropriate handling precautions.

Safety Information Table

Hazard Statement	Description
H315	Causes skin irritation.
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.

Research and Development

Research on benzofuran derivatives often involves the synthesis of new compounds to explore their biological activities. The synthesis of such compounds typically involves multi-step organic reactions, which can be complex and require precise conditions. Given the limited specific data on 4-(3-Methyl-5-prop-1-enyl-2,3-dihydro-1-benzofuran-2-yl)phenol, further studies are needed to fully understand its properties and potential applications.